Cas no 1804810-30-7 (4-(Difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde
• CAS No: 1804810-30-7
• MF: C₈H₃F₆NO₂
• MW: 259.105343103409
• CID: 4831625
• Update Time: 2025-05-21

4-(Difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H3F6NO2/c9-3-1-15-4(2-16)6(5(3)7(10)11)17-8(12,13)14/h1-2,7H
• InChI Key： MDTOAGAFCXVGGS-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=O)C(=C1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on 4-(Difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde

Introduction to 4-(Difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1804810-30-7) and Its Applications in Modern Chemical Biology

The compound 4-(Difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1804810-30-7) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features, characterized by the presence of multiple fluorinated substituents and a pyridine core, make it a valuable scaffold for the development of novel bioactive agents. This introduction delves into the compound's chemical properties, synthetic strategies, and its emerging applications in drug discovery, particularly highlighting recent advancements that underscore its importance in contemporary medicinal chemistry.

The molecular structure of 4-(Difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde is distinguished by its aromatic pyridine ring substituted with a formyl group at the 2-position, a difluoromethyl group at the 4-position, and a trifluoromethoxy group at the 3-position. The incorporation of fluorine atoms is a hallmark of modern drug design, as these elements confer desirable properties such as enhanced metabolic stability, improved binding affinity to biological targets, and increased lipophilicity. The specific arrangement of these substituents imparts unique electronic and steric characteristics to the molecule, which can be leveraged to modulate its interactions with biological systems.

In recent years, there has been growing interest in the development of fluorinated heterocycles as pharmacophores due to their ability to fine-tune pharmacokinetic and pharmacodynamic profiles. The pyridine scaffold is particularly well-studied in medicinal chemistry, with numerous examples demonstrating its utility in creating kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The compound under discussion (4-(Difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde) builds upon this legacy by introducing additional fluorinated moieties that may enhance its biological activity. Specifically, the presence of both difluoromethyl and trifluoromethoxy groups suggests potential interactions with enzymes or receptors that are sensitive to electron-withdrawing effects.

One of the most compelling aspects of this compound is its versatility as a building block for further derivatization. The aldehyde functionality at the 2-position provides a reactive handle for forming amide or imine bonds, enabling the construction of more complex molecules through straightforward organic transformations. This reactivity has been exploited in several recent studies aimed at identifying novel inhibitors of target proteins. For instance, researchers have utilized this compound to generate libraries of pyridine-based probes that exhibit inhibitory activity against specific kinases implicated in cancer progression. The ability to rapidly modify the structure while retaining core pharmacophoric elements makes it an invaluable asset in high-throughput screening campaigns.

The synthesis of 4-(Difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde presents an interesting challenge due to the complexity of introducing multiple fluorinated groups in a regioselective manner. Traditional synthetic routes often rely on halogen exchange reactions or metal-catalyzed cross-coupling processes to achieve this goal. Recent advances in synthetic methodology have enabled more efficient and scalable production methods for such compounds. For example, palladium-catalyzed borylation followed by Suzuki-Miyaura coupling has been employed to introduce fluorinated aryl groups with high precision. These techniques not only improve yield but also minimize unwanted side reactions, ensuring that the final product meets stringent purity requirements essential for pharmaceutical applications.

From a biological perspective, the combination of fluorine atoms and functional groups like formyl and trifluoromethoxy moieties can significantly influence receptor binding affinity and selectivity. Fluorine atoms are known to modulate electronic distributions within molecules, which can alter interactions with hydrogen bond donors and acceptors on biological targets. In particular, trifluoromethoxy groups have been shown to enhance binding interactions with certain enzymes by increasing lipophilicity while maintaining polarity through dipole moments. The formyl group serves as a versatile handle for further derivatization into amides or hydrazones, which are common pharmacophores in drug candidates targeting protein-protein interactions.

Recent studies have highlighted the potential of 4-(Difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde as a key intermediate in developing novel therapeutic agents against infectious diseases and cancer. In one notable example, researchers utilized this compound to synthesize analogs of known antiviral drugs that exhibit improved resistance profiles against viral enzymes such as proteases or polymerases. The fluorinated substituents were found to enhance binding affinity while minimizing off-target effects observed with non-fluorinated analogs. Similarly, in oncology research, this compound has been used as a precursor for kinase inhibitors that show promising activity against mutant forms of kinases associated with aggressive cancers.

The impact of fluorination on metabolic stability has also been extensively studied, particularly concerning drug candidates intended for oral administration. Fluorinated compounds often exhibit greater resistance to degradation by cytochrome P450 enzymes in the liver, prolonging their bioavailability and therapeutic efficacy. This property is especially valuable for drugs requiring once-daily dosing regimens, improving patient compliance and convenience. The structural features present in 4-(Difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde, including its pyridine core and multiple fluorinated groups, contribute to these favorable pharmacokinetic properties, making it an attractive scaffold for further optimization.

Looking ahead, the future prospects for 4-(Difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde are promising, driven by ongoing research efforts aimed at expanding its applications across diverse therapeutic areas. Advances in computational chemistry, such as molecular docking simulations, are being leveraged to predict novel binding modes and identify potential lead compounds derived from this scaffold. Additionally, innovations in synthetic methodologies continue to streamline production processes, reducing costs and enabling larger-scale investigations into its biological activity.

In conclusion, 4-(Difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1804810-30-7) stands out as a versatile intermediate with significant utility in modern chemical biology and pharmaceutical research. Its unique structural features, coupled with recent advancements in synthetic chemistry, have positioned it as a valuable tool for developing novel bioactive agents targeting various diseases. As research progresses, further exploration into its potential applications will undoubtedly uncover new opportunities for therapeutic intervention, reinforcing its importance as a cornerstone molecule in contemporary drug discovery efforts.